Cas no 183803-80-7 (threo-Pentopyranos-2-ulose, 5-C-[(2β,5α,12β,19α)-aspidospermidin-1-yl]- (9CI))

threo-Pentopyranos-2-ulose, 5-C-[(2β,5α,12β,19α)-aspidospermidin-1-yl]- (9CI) structure
183803-80-7 structure
Product Name:threo-Pentopyranos-2-ulose, 5-C-[(2β,5α,12β,19α)-aspidospermidin-1-yl]- (9CI)
CAS No:183803-80-7
MF:C24H32N2O5
MW:428.521286964417
CID:2723336
Update Time:2024-03-01

threo-Pentopyranos-2-ulose, 5-C-[(2β,5α,12β,19α)-aspidospermidin-1-yl]- (9CI) Chemical and Physical Properties

Names and Identifiers

    • threo-Pentopyranos-2-ulose, 5-C-[(2β,5α,12β,19α)-aspidospermidin-1-yl]- (9CI)
    • Inchi: 1S/C24H32N2O5/c1-2-23-9-5-12-25-13-11-24(22(23)25)14-6-3-4-7-15(14)26(16(24)8-10-23)20-18(28)17(27)19(29)21(30)31-20/h3-4,6-7,16-18,20-22,27-28,30H,2,5,8-13H2,1H3
    • InChI Key: KGEHNJICKPDDOV-UHFFFAOYSA-N
    • SMILES: CCC12C3N(CCC43C3C(=CC=CC=3)N(C3C(O)C(O)C(=O)C(O)O3)C4CC1)CCC2

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 31
  • XLogP3: 2.046

threo-Pentopyranos-2-ulose, 5-C-[(2β,5α,12β,19α)-aspidospermidin-1-yl]- (9CI) Related Literature

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